Cas no 38618-53-0 ((S)-2-HYDROXY-3-(4-METHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER)

• Product name: (S)-2-HYDROXY-3-(4-METHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER
• CAS No: 38618-53-0
• MF: C₁₂H₁₆O₄
• MW: 224.25304
• MDL: MFCD06739124
• CID: 892794
• PubChem ID: 45101647

(S)-2-HYDROXY-3-(4-METHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• (S)-2-HYDROXY-3-(4-METHOXYPHENYL)PROPIONIC ACID ETHYL ESTER
• (S)-2-HYDROXY-3-(4-METHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER
• 2-Hydroxy-3-(4-methoxy-phenyl)-propionic acid ethyl ester

• MDL： MFCD06739124
• Inchi： InChI=1S/C12H16O4/c1-3-16-12(14)11(13)8-9-4-6-10(15-2)7-5-9/h4-7,11,13H,3,8H2,1-2H3
• InChI Key： DRMAXCVIVGDCGQ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(CC1=CC=C(C=C1)OC)O

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 1.16170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles